Double-Strand Break Selectivity vs. Other Enediynes
In a direct comparative analysis using a panel of radiomimetic enediyne antibiotics in Saccharomyces cerevisiae under well-controlled exposures producing ~20–25% cell death, calicheamicin γ1I generated a ratio of direct single-strand to double-strand breaks of 1:1, meaning essentially every DNA interaction produced a double-strand lesion [1]. In contrast, esperamicin A1 and neocarzinostatin produced predominantly single-strand damage, with SSB:DSB ratios of 24:1 and 6:1 respectively. For deoxyribose oxidation events specifically, calicheamicin's SSB:DSB ratio was 1:24—indicating a 24-fold enrichment for double-strand oxidative lesions relative to single-strand events, compared to 3.4:1 for esperamicin A1 and 2.2:1 for neocarzinostatin [1]. γ-Radiation, used as a non-selective oxidant control, exhibited SSB:DSB ratios of 35–100:1 [1].
| Evidence Dimension | Ratio of direct single-strand to double-strand DNA breaks (SSB:DSB) |
|---|---|
| Target Compound Data | Calicheamicin γ1I: 1:1 (SSB:DSB); deoxyribose oxidation SSB:DSB = 1:24 |
| Comparator Or Baseline | Esperamicin A1: 24:1 (direct) and 3.4:1 (oxidation); Neocarzinostatin: 6:1 (direct) and 2.2:1 (oxidation); γ-Radiation: 35–100:1 |
| Quantified Difference | Calicheamicin produces ≥6-fold more DSBs per SSB than any other enediyne tested; 24- to 100-fold enrichment over γ-radiation |
| Conditions | S. cerevisiae cells exposed to equitoxic doses (~20–25% cell death); DNA damage quantified by gel electrophoresis and deoxyribose oxidation assays; Fry et al., BMC Genomics 2006, Table 1 |
Why This Matters
Double-strand breaks are the primary cytotoxic DNA lesion; calicheamicin's near-exclusive DSB generation per DNA binding event translates to higher cell-killing efficiency per molecule internalized, which directly impacts the therapeutic index and dosing requirements of ADC products.
- [1] Fry RC, DeMott MS, Cosgrove JP, Begley TJ, Samson LD, Dedon PC. The DNA-damage signature in Saccharomyces cerevisiae is associated with single-strand breaks in DNA. BMC Genomics. 2006 Dec 12;7:313. Table 1. DOI: 10.1186/1471-2164-7-313. PMID: 17163984. View Source
